Cas no 73297-06-0 ((4aR,9aR)-5-amino-6-(2-methoxyethoxy)-4a,9a-dihydroanthracene-9,10-dione)

• Product name: (4aR,9aR)-5-amino-6-(2-methoxyethoxy)-4a,9a-dihydroanthracene-9,10-dione
• CAS No: 73297-06-0
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 1759901
• PubChem ID: 21156104

(4aR,9aR)-5-amino-6-(2-methoxyethoxy)-4a,9a-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• (4aR,9aR)-5-amino-6-(2-methoxyethoxy)-4a,9a-dihydroanthracene-9,10-dione
• 1-Amino-2-(2-methoxyethoxy)-9,10-anthracenedione
• 9,10-Anthracenedione, 1-amino-2-(2-methoxyethoxy)-
• IYISFDRNXHSYBB-UHFFFAOYSA-N
• DTXSID70888236
• 73297-06-0

• Inchi： InChI=1S/C17H15NO4/c1-21-8-9-22-13-7-6-12-14(15(13)18)17(20)11-5-3-2-4-10(11)16(12)19/h2-7H,8-9,18H2,1H3
• InChI Key： IYISFDRNXHSYBB-UHFFFAOYSA-N
• SMILES： COCCOC1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)N

Computed Properties

• Exact Mass: 299.116
• Monoisotopic Mass: 299.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.6A^2

Experimental Properties

• Density: 1.282
• Boiling Point: 529.6°C at 760 mmHg
• Flash Point: 259.7°C
• Refractive Index: 1.609